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Compound of Interest

Compound Name: 3-Chloro-3-methyl-1-butyne

Cat. No.: B142711 Get Quote

An In-depth Technical Guide to 3-Chloro-3-
methyl-1-butyne
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-chloro-3-methyl-1-butyne, a

versatile bifunctional reagent in organic synthesis. The document details its molecular

structure, chemical formula, and physical properties. It further explores its synthesis, chemical

reactivity, and applications in the construction of complex molecular architectures, including

those with potential pharmaceutical relevance. Detailed experimental protocols for its synthesis

and key spectroscopic data are presented in a structured format to aid researchers in its

practical application and characterization.

Molecular Structure and Properties
3-Chloro-3-methyl-1-butyne, with the IUPAC name 3-chloro-3-methylbut-1-yne, is a

halogenated alkyne that serves as a valuable building block in organic chemistry.[1] Its utility

stems from the presence of two reactive functional groups: a tertiary propargylic chloride and a

terminal alkyne.[2] This dual functionality allows for a wide range of chemical transformations,

making it a key intermediate in the synthesis of complex organic molecules.[2]
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The molecular formula of 3-chloro-3-methyl-1-butyne is C₅H₇Cl, and it has a molecular

weight of 102.56 g/mol .[3][4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-chloro-3-methyl-1-butyne is

presented in Table 1.

Property Value Reference

CAS Number 1111-97-3

Molecular Formula C₅H₇Cl [3][4]

Molecular Weight 102.56 g/mol [3][4]

Appearance
Clear colorless to straw-

colored liquid
[1]

Boiling Point 73-75 °C [5]

Melting Point -61 °C

Density 0.913 g/mL at 25 °C

Refractive Index (n20/D) 1.418

SMILES CC(C)(Cl)C#C

InChI Key
QSILYWCNPOLKPN-

UHFFFAOYSA-N

Molecular Structure Visualization
The molecular structure of 3-chloro-3-methyl-1-butyne is depicted below, illustrating the

spatial arrangement of its atoms and functional groups.
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Reactants

Reaction

Workup

Purification

Product

2-Methyl-3-butyn-2-ol

Reaction at 0 °C to RT
in Diethyl Ether

Thionyl Chloride (SOCl₂)

Quench with NaHCO₃

Extract with Diethyl Ether

Wash with Brine

Dry over MgSO₄

Distillation

3-Chloro-3-methyl-1-butyne

Nucleophilic Substitution (Sₙ1)

Metal-Catalyzed Coupling

Alkyne Addition Reactions

3-Chloro-3-methyl-1-butyne

Propargylated Products
(Ethers, Amines, Thioethers)

  + Nucleophile (ROH, R₂NH, RSH)  

Coupled Alkynes
(e.g., Sonogashira Products)

  + R-X, Pd/Cu catalyst  

Vinyl Halides, Ketones, etc.

  + H-X, H₂O, etc.  

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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